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G0507 is a novel pyrrolopyrimidinedione compound identified as a potent inhibitor of the

LolCDE ABC transporter system in Gram-negative bacteria.[1] This system is crucial for the

transport of lipoproteins from the inner to the outer membrane, a process essential for bacterial

viability.[1] Inhibition of LolCDE by G0507 disrupts the integrity of the outer membrane, leading

to bacterial cell death. This guide provides a comparative analysis of the currently available

data on G0507's activity against different bacterial species, details the experimental protocols

for its evaluation, and illustrates its mechanism of action.

Quantitative Analysis of G0507 Activity
Currently, publicly available research primarily focuses on the activity of G0507 against

Escherichia coli. While the compound is described as a probe for dissecting lipoprotein

trafficking in Gram-negative bacteria, extensive comparative data on its minimum inhibitory

concentrations (MICs) across a broad range of clinically relevant species is not yet available in

the scientific literature.[1]

The table below summarizes the known activity of G0507. As more research becomes

available, this table will be updated to provide a broader comparative overview.
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Bacterial Species Strain
Minimum Inhibitory
Concentration
(MIC)

Reference

Escherichia coli

(Specific strain not

detailed in available

abstracts)

Data not publicly

available in

quantitative format

[1]

Pseudomonas

aeruginosa
Not specified

No publicly available

data

Acinetobacter

baumannii
Not specified

No publicly available

data

Klebsiella

pneumoniae
Not specified

No publicly available

data

Note: The lack of broad-spectrum MIC data is a significant gap in the current understanding of

G0507's potential as a widespread antibacterial agent. Further research is required to

determine its efficacy against other important Gram-negative pathogens.

Mechanism of Action: Inhibition of Lipoprotein
Trafficking and Induction of the σE Stress Response
G0507 targets the LolCDE complex, an essential ABC transporter in the inner membrane of

Gram-negative bacteria. By inhibiting this transporter, G0507 prevents the release of newly

synthesized lipoproteins destined for the outer membrane. This leads to an accumulation of

unprocessed lipoproteins in the inner membrane, disrupting the biogenesis of the outer

membrane.

This disruption of the cell envelope triggers the extracytoplasmic σE (sigma E) stress response.

The σE stress response is a conserved pathway in Gram-negative bacteria that is activated by

the accumulation of unfolded or mislocalized outer membrane proteins. This response attempts

to mitigate the damage and restore homeostasis, but sustained inhibition by G0507 ultimately

leads to cell death.

The following diagram illustrates the mechanism of action of G0507:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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